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Compound of Interest

Compound Name: Boc-Hyp(Bzl)-OH

Cat. No.: B558117 Get Quote

Essential Safety and Handling Guide for Boc-
Hyp(Bzl)-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for handling

(2S,4R)-1-tert-butoxycarbonyl-4-(phenylmethoxy)pyrrolidine-2-carboxylic acid (Boc-Hyp(Bzl)-
OH). Adherence to these procedures is critical for ensuring personal safety, maintaining a safe

laboratory environment, and preserving the integrity of the compound.

Personal Protective Equipment (PPE)
When handling Boc-Hyp(Bzl)-OH, particularly in its solid, powdered form, a comprehensive

PPE strategy is mandatory to minimize exposure risks such as inhalation, skin contact, and eye

contact.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

safety glasses with side

shields meeting ANSI Z87.1

standards.[1] A face shield is

recommended if there is a

significant splash hazard.[2]

To protect the eyes from dust

particles and potential

splashes of solutions.[2][3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[4][5]

Disposable gloves should be

changed frequently and

immediately if contaminated.[6]

To prevent skin contact and

potential irritation.[5]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

a certified chemical fume hood,

to minimize inhalation of dust.

[5][7] If a fume hood is not

available or if dust generation

is likely, a NIOSH-approved

respirator (e.g., N95 type) is

recommended.[4][5]

To avoid the inhalation of fine

dust particles which may cause

respiratory tract irritation.[3][5]

Body Protection
A standard laboratory coat

must be worn at all times.[5]

To protect skin and personal

clothing from accidental spills

and contamination.[3][5]

General Attire

Long pants and closed-toe

shoes are required as

standard laboratory practice.[1]

[3]

To protect against spills and

other physical hazards in the

laboratory.[3]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Boc-Hyp(Bzl)-OH from receipt to experimental use.

Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or leaks.

Store the container tightly closed in a dry, cool, and well-ventilated place.[7] The

recommended storage temperature is 0°C.[7]

Store apart from incompatible materials, such as strong oxidizing agents.[5]

Handling and Experimental Use:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the

workspace by ensuring it is clean and uncluttered. If working with the solid form, perform all

manipulations within a chemical fume hood to control dust.[5]

Weighing and Transferring:

Use spatulas and weigh boats to handle the solid compound.

Avoid creating dust.[7] If dust is generated, ensure adequate ventilation and respiratory

protection are in use.

Close the container tightly after each use to prevent contamination and exposure.

Dissolving:

If preparing a solution, add the solid Boc-Hyp(Bzl)-OH to the solvent slowly to avoid

splashing.

If the solvent is volatile, ensure this is done within a fume hood.

Post-Handling:

After handling, decontaminate the work area.

Wash hands thoroughly with soap and water.[5]

Do not eat, drink, or smoke in the work area.[5]

Disposal Plan
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Proper disposal of Boc-Hyp(Bzl)-OH and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance. Do not dispose of this

chemical in the general trash or down the drain.[5][8]

Waste Segregation and Collection:

Solid Waste: Collect all solid waste containing Boc-Hyp(Bzl)-OH, including residual product

and contaminated consumables (e.g., weigh paper, gloves, spatulas), in a dedicated, leak-

proof, and clearly labeled hazardous waste container.[5]

Liquid Waste: If Boc-Hyp(Bzl)-OH is in a solution, collect it in a sealed and appropriately

labeled waste container that is compatible with the solvent used.[5]

Labeling and Storage of Waste:

Clearly label the waste container with "Hazardous Waste," the full chemical name "Boc-
Hyp(Bzl)-OH," and any solvents present.[5][8]

Store the sealed waste container in a designated, cool, dry, and well-ventilated area for

chemical waste accumulation, away from incompatible materials.[5]

Final Disposal:

Arrange for the pickup of the hazardous waste with your institution's Environmental Health

and Safety (EHS) office or a licensed chemical waste disposal contractor.[5][8]

The likely final disposal method will be incineration at a permitted facility.[5]

Chemical and Physical Properties
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Property Value

CAS Number 54631-81-1[4]

Molecular Formula C₁₇H₂₃NO₅[9]

Molecular Weight 321.37 g/mol [4][7]

Appearance Solid[4]

Melting Point ~70 °C[4][7]

Boiling Point 461.3 °C at 760 mmHg[7]

Flash Point 232.8 °C[7]

Storage Temperature 0°C[7]
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Caption: Workflow for the safe handling and disposal of Boc-Hyp(Bzl)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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